N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide

• IUPAC Name: N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide
• InChI: InChI=1S/C13H24N2OS/c1-10-8-15(9-11(2)16-10)13(17)14-12-6-4-3-5-7-12/h10-12H,3-9H2,1-2H3,(H,14,17)
• InChI Key: VLWINADMPFZZEA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=S)NC2CCCCC2
• Molecular Formula: C13H24N2OS
• Molecular Weight: 256.41 g/mol

Description

N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide is an organic compound with the molecular formula C13H24N2OS. This compound is known for its unique structure, which includes a cyclohexyl group, a morpholine ring, and a carbothioamide functional group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide typically involves the reaction of cyclohexylamine with 2,6-dimethyl-4-morpholinecarbothioyl chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure consistent product quality. The reaction conditions are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carbothioamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Various nucleophiles such as amines or thiols; reactions are conducted under mild to moderate temperatures.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted carbothioamides.

Scientific Research Applications

N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide is used in various scientific research fields, including:

Chemistry: As a reagent in organic synthesis and catalysis.

Biology: In studies involving enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby altering the enzyme’s function. The pathways involved in its mechanism of action depend on the specific biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-4-morpholinecarbothioamide
• N-cyclohexyl-N’-(2-morpholinoethyl)carbodiimide

Uniqueness

N-cyclohexyl-2,6-dimethylmorpholine-4-carbothioamide is unique due to the presence of the 2,6-dimethyl substituents on the morpholine ring, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and can lead to different applications and effects.